Cas no 1152554-04-5 (2-(4-Fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine)

• Product Name: 2-(4-Fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine
• CAS No: 1152554-04-5
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• CID: 6285649
• PubChem ID: 43124204
• Update Time: 2025-05-24

2-(4-Fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1152554-04-5
• 2-(4-fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine
• EN300-7546555
• 2-(4-fluorophenyl)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine
• 2-(4-Fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine

• Inchi： 1S/C12H14FN3/c1-16-8-10(7-15-16)12(14)6-9-2-4-11(13)5-3-9/h2-5,7-8,12H,6,14H2,1H3
• InChI Key： VGRMKHIHZFMJAM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C1C=NN(C)C=1)N

Computed Properties

• Exact Mass: 219.11717562g/mol
• Monoisotopic Mass: 219.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-(4-Fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine

2-(4-Fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine: A Comprehensive Overview

2-(4-Fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine, also known by its CAS number 1152554-04-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The compound's structure features a fluorophenyl group and a methylpyrazole moiety, which contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves a series of well-defined organic reactions, including nucleophilic substitutions, coupling reactions, and reductions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of the product. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 2-(4-fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine.

In terms of pharmacological properties, this compound has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of key enzymes and receptors involved in disease pathways. For instance, research published in 2023 revealed that this compound exhibits selective inhibition against certain kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests favorable pharmacokinetic properties, which are critical for drug efficacy.

The structural versatility of 2-(4-fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine allows for further functionalization to explore its therapeutic potential. By modifying the substituents on the pyrazole ring or the fluorophenyl group, chemists can tailor the molecule's properties to target specific biological systems. For example, introducing electron-withdrawing groups can enhance binding affinity to certain receptors, while hydrophilic modifications can improve solubility and bioavailability.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have investigated its biodegradation under various conditions, providing insights into its persistence in different ecosystems. These findings are crucial for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(4-fluorophenyl)-1-(1-methylpyrazol-4-yl)ethanamine represents a valuable molecule with diverse applications across multiple disciplines. Its synthesis, pharmacological properties, and structural adaptability make it a focal point for ongoing research. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.